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Compound of Interest

Compound Name: Azure II

CAS No.: 37247-10-2

Cat. No.: B1224842

Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This document provides a detailed protocol for the Azure II staining of epoxy-embedded tissue

sections, a vital technique for high-resolution light microscopy and the crucial step of identifying

areas of interest for subsequent ultrathin sectioning and transmission electron microscopy.

Azure II, a metachromatic basic dye, in combination with other stains, provides excellent

differentiation of cellular components.

Introduction
Azure II is a component of the Romanowsky group of stains and is a mixture of Azure B (also

known as Azure I) and Methylene Blue in equal ratios.[1] This formulation allows for a

polychromatic staining effect, where different tissue components are stained in various shades

of blue and purple. When used in conjunction with a counterstain like basic fuchsin, it produces

a vibrant, high-contrast image of semi-thin (0.5-2 µm) sections of plastic-embedded tissues.

This technique is particularly advantageous as it does not typically require the removal of the

epoxy resin, thus preserving the structural integrity of the tissue.[2] The staining intensity can
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be influenced by factors such as the type of epoxy resin used, the age of the polymerized

block, fixation methods, and the pH of the staining solution.[1][2][3][4]

Experimental Protocols
Materials and Reagents

Azure II powder

Methylene Blue powder

Sodium borate (Borax)

Basic Fuchsin powder

Distilled or deionized water

Ethanol

Mounting medium (e.g., DPX, or a pre-polymerized epoxy resin)[5]

Glass microscope slides

Coplin jars or staining dishes

Hot plate

Micropipettes

Filter paper

Preparation of Staining Solutions
Solution A: 1% Methylene Blue in 1% Borax

Methylene Blue: 1.0 g

Sodium Borate: 1.0 g

Distilled Water: 100 ml[6]
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Solution B: 1% Azure II

Azure II: 1.0 g

Distilled Water: 100 ml[6]

Working Azure II-Methylene Blue Staining Solution (Richardson's Stain)

Mix equal volumes of Solution A and Solution B.[6]

The solution should be filtered periodically to remove any precipitate.[6] For immediate use,

filtering through a 0.22 µm syringe filter is recommended.[2][7]

This working solution is stable and can be stored in screw-top Coplin jars for up to four

months.[2]

Counterstain: 0.05% Basic Fuchsin

Basic Fuchsin: 0.05 g

5% Ethanol: 100 ml[8]

Staining Procedure for Epoxy-Embedded Sections
Sectioning and Mounting: Cut 0.5-2 µm thick sections of the epoxy-embedded tissue using

an ultramicrotome with a glass knife. Transfer the sections to a drop of distilled water on a

clean glass slide.[2]

Drying: Place the slide on a hot plate at 60-120°C for at least 5 minutes to dry and adhere

the sections to the slide.[2]

Primary Staining: Cover the sections with the working Azure II-Methylene Blue solution.

Heat the slide on a warm hot plate (around 65°C) for 30 to 60 seconds, or until the stain

begins to steam.[2][3][4][6][7] Caution: Do not allow the stain to boil or dry out, as this can

cause precipitate formation and damage the section.[7]

Rinsing: Gently rinse the slide with two changes of distilled water to remove excess primary

stain.[2]
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Counterstaining: Flood the slide with the 0.05% Basic Fuchsin solution and let it stand at

room temperature for 30 seconds to 5 minutes. The optimal time may vary depending on the

tissue and embedding resin.

Final Rinsing: Rinse the slide thoroughly with distilled water.[2]

Drying: Allow the slide to air dry completely or use a gentle stream of compressed air.[2]

Coverslipping: Place a drop of mounting medium over the stained sections and apply a

coverslip.

Data Presentation
The following tables summarize key quantitative parameters for the Azure II staining

procedure.

Parameter Value Reference

Section Thickness 0.5 - 2.0 µm [2][8][9]

Drying Temperature 60 - 120 °C [2]

Drying Time ≥ 5 minutes [2]

Primary Staining Temperature ~ 65 °C [2][3][4]

Staining Solution Component Concentration

Azure II-Methylene Blue

(Working Solution)
Methylene Blue 0.5%

Azure II 0.5%

Sodium Borate (Borax) 0.5%

Basic Fuchsin (Counterstain) Basic Fuchsin 0.05% - 0.1%

Ethanol 2.5% - 5%
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Staining Step Reagent Duration

Primary Staining Azure II-Methylene Blue 30 - 60 seconds (on hot plate)

Counterstaining Basic Fuchsin 30 seconds - 5 minutes

Note: Staining times, especially for the primary stain, can vary significantly depending on the

type of epoxy resin used. For example, aged Epon-812 may require less staining time than

freshly polymerized blocks.[2][3][4] Araldite, Epon-812, and Spurr resins generally require

longer staining periods.[2]

Expected Results
Cellular Component Staining Color

Nuclei Dark Blue to Purple[8][10]

Cytoplasm Blue[8]

Collagen Pink to Red[8]

Mucus Pink to Red[8]

Elastin Pink to Red[8]

Fat/Lipid Droplets Gray-Green[8]

Erythrocytes Orange to Red[10]

Mast Cell Granules Purple

Glycogen Pink to Magenta
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Issue Possible Cause Suggested Solution

Weak Staining
Insufficient staining time or

temperature.

Increase the duration of the

primary staining step or ensure

the hot plate is at the correct

temperature.

Aged or depleted staining

solutions.

Prepare fresh staining

solutions.

Incorrect pH of the staining

solution.

Check and adjust the pH of the

solutions. The borax in the

methylene blue solution

provides an alkaline

environment that enhances

staining.

Stain Precipitate Overheating the stain.
Heat the slide gently and avoid

boiling the staining solution.[7]

Unfiltered staining solution.
Filter the working staining

solution before use.[6][7]

Sections Detaching Improperly cleaned slides.
Use pre-cleaned or subbed

slides.

Aggressive rinsing.
Rinse the slides gently with a

slow stream of distilled water.

Visualized Experimental Workflow
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Preparation

Staining

Finalization

1. Sectioning
(0.5-2 µm thick sections)

2. Mounting
(On glass slide with water)

3. Drying
(Hot plate at 60-120°C)

4. Primary Staining
(Azure II-Methylene Blue on hot plate)

5. Rinsing
(Distilled water)

6. Counterstaining
(Basic Fuchsin at RT)

7. Final Rinsing
(Distilled water)

8. Drying
(Air dry)

9. Coverslipping
(Mounting medium)

end

Microscopy

Click to download full resolution via product page

Caption: Workflow for Azure II staining of epoxy-embedded sections.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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